Cas no 2104196-30-5 (2-(hydrazinylmethyl)-3-methylpyrazine)

• Product Name: 2-(hydrazinylmethyl)-3-methylpyrazine
• CAS No: 2104196-30-5
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 6427827
• PubChem ID: 165778518
• Update Time: 2025-06-30

2-(hydrazinylmethyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(hydrazinylmethyl)-3-methylpyrazine
• EN300-1676355
• 2104196-30-5

• Inchi： 1S/C6H10N4/c1-5-6(4-10-7)9-3-2-8-5/h2-3,10H,4,7H2,1H3
• InChI Key： SJQWSEIGLCIZCD-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=NC=CN=1)N

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(hydrazinylmethyl)-3-methylpyrazine

Introduction to 2-(Hydrazinylmethyl)-3-Methylpyrazine (CAS No. 2104196-30-5)

2-(Hydrazinylmethyl)-3-methylpyrazine, with the CAS number 2104196-30-5, is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of 2-(hydrazinylmethyl)-3-methylpyrazine consists of a pyrazine ring with a methyl group at the 3-position and a hydrazinylmethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various scientific investigations.

Recent studies have highlighted the potential of 2-(hydrazinylmethyl)-3-methylpyrazine in several areas. One notable application is its use as a building block in the synthesis of more complex molecules. The hydrazinylmethyl group can undergo various chemical reactions, such as condensation and coupling reactions, which are crucial for the development of new drugs and materials.

In the context of pharmaceutical research, 2-(hydrazinylmethyl)-3-methylpyrazine has shown promise as an intermediate in the synthesis of antiviral and antibacterial agents. Pyrazines are known for their ability to interact with biological targets, such as enzymes and receptors, which can lead to therapeutic effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(hydrazinylmethyl)-3-methylpyrazine exhibited potent antiviral activity against several strains of influenza virus.

Beyond its pharmaceutical applications, 2-(hydrazinylmethyl)-3-methylpyrazine has also been explored for its potential in agrochemicals. Pyrazines are often used as components in pesticides due to their ability to disrupt biological processes in pests. Research has shown that certain derivatives of 2-(hydrazinylmethyl)-3-methylpyrazine can effectively control plant pathogens and insects, making them valuable candidates for the development of new agricultural products.

The synthetic versatility of 2-(hydrazinylmethyl)-3-methylpyrazine is another key aspect that has attracted researchers' attention. The compound can be synthesized through various routes, including the reaction of 3-methylpyrazine with hydrazine or other nitrogen-containing reagents. These synthetic methods allow for the preparation of high-purity samples, which are essential for both fundamental research and practical applications.

In terms of safety and handling, it is important to note that while 2-(hydrazinylmethyl)-3-methylpyrazine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be ensured to minimize exposure risks.

The environmental impact of 2-(hydrazinylmethyl)-3-methylpyrazine is another area that requires careful consideration. While there is limited data available on its environmental fate and effects, it is crucial to conduct thorough environmental risk assessments before its widespread use in industrial or agricultural settings. This includes evaluating its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation.

In conclusion, 2-(hydrazinylmethyl)-3-methylpyrazine (CAS No. 2104196-30-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.